BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-Chloronicotinic Acid (CAS 5326-23-8): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B046074

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloronicotinic acid, with the CAS number 5326-23-8, is a chlorinated pyridine carboxylic
acid that serves as a versatile and crucial building block in the synthesis of a wide array of
chemical compounds.[1][2] Its unique structural features make it an important intermediate in
the development of pharmaceuticals and agrochemicals. This technical guide provides an in-
depth overview of the properties, synthesis, and applications of 6-chloronicotinic acid, with a
focus on its role in drug discovery and development.

Chemical and Physical Properties

6-Chloronicotinic acid is typically an off-white to beige or pale yellow crystalline powder.[1][3]
It is stable under normal storage conditions, though it is incompatible with strong oxidizing
agents.[1]

Table 1: General and Physical Properties
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Property Value Reference
CAS Number 5326-23-8 [4][5]
Molecular Formula CeHaCINO:2 [3114]
Molecular Weight 157.55 g/mol [41[6]

Off-white to beige crystalline

Appearance oowder [1]
Melting Point 190 °C (decomposes) [1]
Boiling Point 330.1 °C at 760 mmHg [3]
Density ~0.5 g/cm3 [3]
Flash Point 192 °C [3]
Refractive Index 1.590 [3]

Water Solubility

2 mg/mL at 20 °C

[1]

Other Solubilities

Soluble in ethanol, methanol,
DMSO. Slightly soluble in
chloroform.

[1]

Table 2: Chemical Identifiers
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Identifier Value Reference

6-chloropyridine-3-carboxylic
IUPAC Name » [4]
aci

6-Chloro-3-pyridinecarboxylic
Synonyms " [4]
aci

INChl=1S/C6H4CINO2/c7-5-2-

InChl 1-4(3-8-5)6(9)10/h1-3H, [4]
(H,9,10)
UAWMVMPAYRWUFX-

InChiKey [4]

UHFFFAOYSA-N

Canonical SMILES C1=CC(=NC=C1C(=0)0)Cl [7]

Spectral Data

Spectral data is crucial for the identification and characterization of 6-chloronicotinic acid.
The National Institute of Standards and Technology (NIST) provides reference spectra for this
compound.

e UV/Visible Spectrum: Available in the NIST WebBook.[4]
e IR Spectrum: Data is available.[4]
o Mass Spectrum (Electron lonization): Available in the NIST WebBook.[4][8]

Experimental Protocols
Synthesis of 6-Chloronicotinic Acid

Several methods for the synthesis of 6-chloronicotinic acid have been reported. One
common method involves the oxidation of 2-chloro-5-methylpyridine.

Method 1: Oxidation of 2-Chloro-5-methylpyridine

o Materials:
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[e]

2-chloro-5-methylpyridine

o

Chlorobenzene (solvent)

[¢]

Cobalt acetate (catalyst)

[¢]

Oxygen

[e]

Methanol (for recrystallization)

Procedure:

o In a 1000 mL flask, combine 450 g of chlorobenzene, 100 g of 2-chloro-5-methylpyridine,
and 3 g of cobalt acetate.[1]

o Stir the mixture and heat the system to 80 °C.[1]

o Introduce oxygen at a controlled flow rate of 0.4 L/min.[1]

o Maintain the reaction under these conditions for 4 hours.[1]

o After the reaction is complete, cool the system to room temperature.[1]

o Filter the mixture to collect the crude product, which will be a mixture of 6-chloronicotinic
acid and cobalt acetate.[1]

Purification (Recrystallization):

o

Place the crude product mixture into a 1000 mL flask.

[¢]

Add 600 g of methanol as the recrystallization solvent.[1]

[e]

Stir and heat the mixture to reflux until the crude product is completely dissolved.

[e]

Maintain the temperature for 5 minutes, then slowly cool the system to 5 °C to precipitate
the purified product.[1]

[e]

Continue stirring at this temperature for 1 hour.[1]
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o Filter the solution to collect the white crystalline product.
o Wash the filter cake with a small amount of cooled methanol.[1]

o Dry the purified product at 80 °C for 4 hours to yield 6-chloronicotinic acid with a purity
of approximately 99.52%.[1]

Method 2: From DL-Malic Acid

A multi-step synthesis starting from the inexpensive raw material DL-malic acid has also been
developed. This method involves a cyclization and ammonification reaction to produce 6-
hydroxynicotinic acid, which is then subjected to a chlorination reaction to yield 6-
chloronicotinic acid.[9] The crude product is then purified by recrystallization from methanol
with activated carbon to achieve a purity of over 99.5%.[9]

Analytical Methods

Various analytical techniques are employed for the detection and quantification of 6-
chloronicotinic acid, especially in environmental and biological samples, due to its presence
as a metabolite of neonicotinoid insecticides.

o High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD): This
method is used for analyzing 6-chloronicotinic acid in greenhouse air samples. The mobile
phase typically consists of acetonitrile and water.[10]

» Micellar Electrokinetic Capillary Chromatography: This technique, coupled with solid-phase
extraction, has been applied for the analysis of 6-chloronicotinic acid and its parent
compound, imidacloprid, in greenhouse air.[11]

e lon Chromatography and Liquid Chromatography-Mass Spectrometry (LC-MS): These
methods have been used to detect and identify 6-chloronicotinic acid in human urine
samples.[12]

Applications in Research and Drug Development

6-Chloronicotinic acid is a key intermediate in the synthesis of several active pharmaceutical
ingredients (APIs) and other biologically active molecules.[2][13]
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Tazarotene Synthesis

6-Chloronicotinic acid is a precursor in the production of Tazarotene, a third-generation
topical retinoid used for the treatment of psoriasis, acne, and sun-damaged skin.[3] The
synthesis involves the coupling of an ethyl 6-chloronicotinate derivative with 4,4-dimethyl-6-
ethynylthiochroman.[2]

BRAFV600E Inhibitors

This compound serves as a foundational element in the synthesis of N-(thiophen-2-yl)
benzamide derivatives, which are under investigation as potent inhibitors of the BRAFV600E
mutated protein.[13] This mutation is a key driver in certain types of cancers, including
melanoma.

DNA Gyrase B Inhibitors

6-Chloronicotinic acid is also utilized in the development of novel inhibitors of DNA gyrase B,
a bacterial enzyme essential for DNA replication.[13] These inhibitors are being explored as a
new class of antibacterial agents.

Agrochemicals

In the agrochemical industry, 6-chloronicotinic acid is used in the formulation of pesticides
and herbicides.[2] It is also a known degradation product of neonicotinoid insecticides such as
imidacloprid and acetampirid, making it relevant for environmental and toxicological studies.[1]

[3]

Signaling and Metabolic Pathways

While 6-chloronicotinic acid itself is not directly a signaling molecule, it is a key metabolite in
the degradation of neonicotinoid insecticides. Understanding this metabolic pathway is crucial
for assessing the environmental impact and potential toxicity of these widely used pesticides.

Metabolic Pathway of Neonicotinoids

Neonicotinoid insecticides, such as acetamiprid, undergo metabolic degradation in organisms
and the environment. One of the primary metabolic pathways involves the formation of 6-
chloronicotinic acid.[5]
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Metabolic pathways of Acetamiprid leading to 6-Chloronicotinic acid.[5]

Workflow in Drug Discovery

The following diagram illustrates the role of 6-chloronicotinic acid as a starting material in a
typical drug discovery workflow, leading to the development of targeted inhibitors.
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Role of 6-Chloronicotinic acid in a drug discovery workflow.

Safety and Handling

6-Chloronicotinic acid is classified as an irritant. It is important to handle this chemical with
appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Source: Safety Data Sheets[11][14]

Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[14]

e P280: Wear protective gloves/eye protection/face protection.[14]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[14]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Conclusion

6-Chloronicotinic acid is a chemical intermediate of significant value in the pharmaceutical
and agrochemical industries. Its well-defined properties and versatile reactivity make it an
essential building block for the synthesis of complex molecules with important biological
activities. A thorough understanding of its chemistry, synthesis, and applications, as outlined in
this guide, is crucial for researchers and professionals working in drug discovery, development,
and environmental science. The continued exploration of new synthetic routes and applications
for 6-chloronicotinic acid is likely to yield further advancements in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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